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Compound of Interest

Compound Name: Sarmentosin

Cat. No.: B1232000

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sarmentosin is a nitrile glycoside found in various plant species, including those of the Sedum

and Ribes genera. This compound has garnered significant interest within the scientific

community due to its potential therapeutic properties. Research has indicated that

sarmentosin may act as an inhibitor of the mTOR signaling pathway and induce autophagy-

dependent apoptosis, suggesting its potential as an anticancer agent. Furthermore, it has been

identified as a potent inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in the

progression of neurodegenerative diseases. Given these promising bioactivities, robust and

reliable analytical methods for the quantification of sarmentosin in plant extracts are crucial for

quality control, formulation development, and pharmacokinetic studies.

This application note provides a detailed protocol for the analysis of sarmentosin in plant

extracts using High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV)

detection.
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Sample Preparation: Hot Water Extraction
This protocol is optimized for the extraction of sarmentosin from dried plant material.

Materials:

Dried and powdered plant material (e.g., Sedum sarmentosum)

Deionized water

Water bath or heating mantle

Centrifuge

Syringe filters (0.45 µm)

HPLC vials

Procedure:

Weigh 1.0 g of the dried, powdered plant material into a suitable flask.

Add 100 mL of deionized water to the flask.

Heat the mixture at 90°C for 8 hours in a water bath with occasional stirring.

Allow the mixture to cool to room temperature.

Transfer the mixture to centrifuge tubes and centrifuge at 4000 rpm for 15 minutes.

Carefully decant the supernatant.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

The sample is now ready for HPLC-UV analysis.

HPLC-UV Method
This method is adapted from a validated UHPLC procedure for the analysis of sarmentosin.
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Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., Poroshell 120 SB-C18, 4.6 x 150 mm, 2.7 µm)

Data acquisition and processing software

Chromatographic Conditions:

Parameter Value

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 98:2 Acetonitrile:Water with 0.1% Formic Acid

Gradient

0-2.5 min: 0% B2.5-15 min: 0-60% B15-16 min:

60-100% B16-19 min: 100% B19.1-22 min: 0%

B (re-equilibration)

Flow Rate 0.8 mL/min

Injection Volume 10 µL

Column Temp. 50°C

UV Detection 210 nm

Method Validation Parameters:

A validated analytical method for sarmentosin has demonstrated the following performance

characteristics[1]:

Linearity: Correlation coefficient (R²) of 0.999

Precision:

Intra-day: 1.18-1.42%

Inter-day: 0.51-1.11%
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Accuracy:

Intra-day: 99.34-101.29%

Inter-day: 99.54-103.23%

Limit of Detection (LOD): 0.27 µg/mL

Limit of Quantification (LOQ): 0.81 µg/mL

Data Presentation
The following table summarizes the quantitative data for sarmentosin found in various plant

species.

Plant
Species

Plant Part
Extraction
Method

Analytical
Method

Sarmentosi
n Content

Reference

Sedum

sarmentosum
Whole Plant

Hot Water

(90°C, 8h)
HPLC

6.53 ± 0.17

mg/g
[1]

Bryophyllum

pinnatum
Leaves

Hydro-

ethanolic

UHPLC-

HRMS/MS

2.07% of

extract
[2]

Ribes nigrum

(Blackcurrant

)

Juice

Concentrate

Methanol/Wat

er
UHPLC-MS

Not specified

in mg/g
[3]

Ribes nigrum

(Blackcurrant

)

Powder
Methanol/Wat

er
UHPLC-MS

Not specified

in mg/g
[3]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the HPLC-UV analysis of sarmentosin from

plant extracts.
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Caption: Experimental workflow for Sarmentosin analysis.

Sarmentosin's Proposed Signaling Pathway Inhibition
Sarmentosin has been shown to inhibit the mTOR signaling pathway, a key regulator of cell

growth and proliferation. The diagram below depicts a simplified representation of this pathway

and the inhibitory action of Sarmentosin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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